Cas no 63725-52-0 (6-Chloro-1-methyl-1h-pyrazolo[3,4-b]pyridine)

• Product Name: 6-Chloro-1-methyl-1h-pyrazolo[3,4-b]pyridine
• CAS No: 63725-52-0
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• MDL: MFCD22398833
• CID: 2184155
• PubChem ID: 83668536
• Update Time: 2025-08-05

6-Chloro-1-methyl-1h-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methyl-1h-pyrazolo[3,4-b]pyridine
• 6-Chloro-1-methylpyrazolo[5,4-b]pyridine
• SCHEMBL15525119
• MFCD22398833
• 6-chloro-1-methylpyrazolo[3,4-b]pyridine
• DB-118653
• SY098953
• AS-51641
• 63725-52-0
• AKOS023398655
• CS-0050233
• XH1393
• SB11575
• P13171
• NCA72552

• MDL： MFCD22398833
• Inchi： 1S/C7H6ClN3/c1-11-7-5(4-9-11)2-3-6(8)10-7/h2-4H,1H3
• InChI Key： WQYAKZVLTOWKQB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 167.0250249g/mol
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-Chloro-1-methyl-1h-pyrazolo[3,4-b]pyridine

Introduction to 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 63725-52-0)

6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 63725-52-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential biological activities. The structural features of 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine, particularly the presence of a chloro substituent and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug discovery.

The significance of 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine lies in its versatility as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrazolopyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. The chloro and methyl groups in this compound not only enhance its reactivity but also influence its interactions with biological targets, making it a promising candidate for further exploration.

Recent studies have highlighted the potential of 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine in the development of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For instance, researchers have utilized this compound as a starting point to synthesize derivatives that exhibit inhibitory activity against enzymes like kinases and phosphodiesterases. These findings underscore the importance of 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine as a key intermediate in medicinal chemistry.

The synthesis of 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine typically involves multi-step organic reactions that exploit its reactive sites. The chloro group can participate in nucleophilic substitution reactions, while the methyl group can be modified through various functionalization strategies. These properties make it an attractive scaffold for designing molecules with tailored biological activities. Additionally, the pyrazolopyridine core is known for its ability to form stable hydrogen bonds with biological targets, which enhances binding affinity and selectivity.

In the realm of drug discovery, 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine has been used to develop compounds with potential applications in oncology. Some preliminary studies suggest that derivatives of this compound may inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. While further research is needed to fully elucidate their mechanisms of action, these early findings are promising and warrant further investigation.

The chemical properties of 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine also make it useful in materials science and industrial applications. Its ability to undergo various chemical transformations allows for the creation of novel materials with unique properties. For example, researchers have explored its use in the synthesis of organic semiconductors and ligands for metal-catalyzed reactions.

From a regulatory perspective, 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine is subject to standard chemical safety protocols due to its reactivity and potential health effects. Proper handling procedures must be followed to ensure safety during synthesis and handling. While it is not classified as a hazardous material under current regulations, it is essential to adhere to good laboratory practices when working with this compound.

The future prospects for 6-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine are bright, given its versatility and potential applications across multiple fields. As research continues to uncover new uses for this compound and its derivatives, it is likely to remain a cornerstone of pharmaceutical and chemical innovation. The ongoing development of novel synthetic methods and computational tools will further enhance its utility in drug discovery and materials science.